Cas no 1807255-59-9 (Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate
• CAS No: 1807255-59-9
• MF: C₁₀H₆F₃NO₂S₂
• MW: 293.285350322723
• CID: 4951666
• Update Time: 2025-06-23

Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO2S2/c1-16-9(15)5-2-3-7(17)6(4-14)8(5)18-10(11,12)13/h2-3,17H,1H3
• InChI Key： PAFNYFIHMIZJPB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=C(C=CC=1C(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4

Additional information on Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate

Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate (CAS No. 1807255-59-9): A Comprehensive Overview

Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate, identified by its CAS number 1807255-59-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its complex aromatic structure, which includes a cyano group, a thiol group, and a trifluoromethylthio substituent. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in synthetic chemistry and drug discovery.

The< strong>Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate molecule is particularly intriguing due to its ability to serve as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of the cyano group (–CN) enhances its reactivity, allowing for further functionalization through nucleophilic addition or condensation reactions. Meanwhile, the thiol group (–SH) provides a site for coordination with metal ions or participation in disulfide bond formation, which is crucial in the development of certain therapeutic agents.

One of the most notable aspects of this compound is its potential application in the development of novel antimicrobial and anti-inflammatory agents. Recent studies have highlighted the importance of trifluoromethylthio-substituted benzoic acids in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethylthio group (–S(CF₃)₂) not only contributes to the lipophilicity of the molecule but also influences its electronic properties, making it an attractive scaffold for drug design.

In addition to its pharmaceutical applications, Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate has shown promise in materials science. The unique combination of functional groups in this compound makes it a valuable precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in the development of conductive polymers and liquid crystals, where the electron-withdrawing nature of the cyano group and the sulfur-containing moiety play critical roles in modulating material behavior.

The synthesis of Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the preparation of a trifluoromethanesulfonate derivative followed by nucleophilic substitution with a thiol source. The introduction of the cyano group is often achieved through cyanation reactions, which can be performed using cyanide salts or other cyanating agents. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

Recent advancements in catalytic methods have further refined the synthesis of this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective transformations. These methods not only improve yields but also reduce waste generation, aligning with green chemistry principles. The ability to perform these reactions under mild conditions also enhances scalability for industrial applications.

The biological activity of Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate has been extensively studied in recent years. Researchers have demonstrated its potential as an inhibitor of various enzymes involved in inflammatory pathways. The thiol group, in particular, has been shown to interact with cysteine residues in target proteins, leading to inhibition or modulation of their function. This mechanism has implications for the development of new anti-inflammatory drugs that act by disrupting inflammatory signaling cascades.

Moreover, preliminary studies suggest that this compound exhibits antioxidant properties due to its ability to scavenge reactive oxygen species (ROS). ROS are known to contribute to oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular diseases. By neutralizing ROS, Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate may offer therapeutic benefits by protecting cells from oxidative damage.

In conclusion, Methyl 3-cyano-4-mercapto-2-(trifluoromethylthio)benzoate (CAS No. 1807255-59-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in addressing challenges across multiple scientific disciplines.